Cas no 1805978-80-6 (3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine)

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant potential in agrochemical and pharmaceutical applications. Its unique structure, featuring multiple fluorine substituents, enhances its reactivity and metabolic stability, making it a valuable intermediate in the synthesis of advanced active ingredients. The presence of both difluoromethyl and trifluoromethyl groups contributes to improved lipophilicity and bioavailability, while the hydroxyl group offers a versatile site for further functionalization. This compound is particularly useful in the development of herbicides, fungicides, and bioactive molecules, where fluorine incorporation is critical for optimizing efficacy and environmental performance. Its high purity and well-defined chemical properties ensure reliable performance in synthetic workflows.

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine structure

1805978-80-6 structure

Product Name:3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine

CAS No:1805978-80-6

MF:C₇H₃F₆NO

MW:231.095242738724

CID:4881026

Update Time:2025-06-15

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine
- Inchi： 1S/C7H3F6NO/c8-3-1-2(5(9)10)4(7(11,12)13)14-6(3)15/h1,5H,(H,14,15)
- InChI Key： BKEUKRLWXXKFDJ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(F)F)C=C(C(N1)=O)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 353
XLogP3: 1.6
Topological Polar Surface Area: 29.1

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037295-250mg	3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine	1805978-80-6	95%	250mg	$950.60	2022-04-01
Alichem	A029037295-500mg	3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine	1805978-80-6	95%	500mg	$1,853.50	2022-04-01
Alichem	A029037295-1g	3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine	1805978-80-6	95%	1g	$2,895.00	2022-04-01

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1805978-80-6)

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1805978-80-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the development of novel agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical characteristics, synthetic pathways, and biological relevance.

The compound's structure, featuring multiple fluorine atoms and a hydroxyl group, imparts distinct electronic and steric properties that make it a valuable scaffold for designing bioactive molecules. Recent synthetic approaches have optimized the production of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine, with a focus on improving yield and purity. For instance, a study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel catalytic method for its synthesis, achieving a 75% yield under mild conditions. This advancement is critical for scaling up production for industrial applications.

In terms of biological activity, recent research has explored the compound's potential as an inhibitor of key enzymes involved in disease pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine exhibits potent inhibitory effects against bacterial dihydrofolate reductase (DHFR), a target for antibiotic development. The study highlighted its selectivity and low cytotoxicity, suggesting promise for further optimization as an antimicrobial agent. Additionally, its agrochemical applications have been investigated, with findings indicating efficacy as a fungicide against Botrytis cinerea, a common plant pathogen.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is addressing these gaps, with computational modeling and structure-activity relationship (SAR) studies playing a pivotal role. For example, a recent molecular docking study (2024) provided insights into the binding interactions of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine with DHFR, guiding the design of more potent derivatives.

In conclusion, 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1805978-80-6) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable candidate for further research and development. Future studies should focus on expanding its therapeutic and agrochemical applications, as well as addressing any potential limitations in its use. This brief underscores the importance of continued innovation in fluorinated pyridine chemistry to unlock new opportunities in drug and agrochemical discovery.